Cas no 932328-94-4 (1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 932328-94-4
• MF: C₂₂H₁₄N₄O₂
• MW: 366.37216424942
• CID: 5341054
• Update Time: 2025-06-11

1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline
• 1-(3-nitrophenyl)-3-phenylpyrazolo[4,3-c]quinoline
• 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C22H14N4O2/c27-26(28)17-10-6-9-16(13-17)25-22-18-11-4-5-12-20(18)23-14-19(22)21(24-25)15-7-2-1-3-8-15/h1-14H
• InChI Key： LPAGTAPJAYFMIZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N1C2C3C=CC=CC=3N=CC=2C(C2C=CC=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 561
• XLogP3: 5
• Topological Polar Surface Area: 76.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline

Introduction to 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 932328-94-4)

1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline, identified by its Chemical Abstracts Service (CAS) number 932328-94-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazoloquinoline class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both nitro and phenyl substituents in its molecular structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline consists of a fused ring system comprising a pyrazole ring connected to a quinoline core. The nitrophenyl group at the 1-position introduces a region of high electron-withdrawing density, which can influence the reactivity and binding affinity of the molecule. Meanwhile, the phenyl group at the 3-position provides additional steric bulk and electronic modulation, contributing to the compound's overall pharmacophore. Such structural features are often exploited in medicinal chemistry to optimize interactions with biological targets.

In recent years, there has been growing interest in pyrazoloquinoline derivatives due to their demonstrated efficacy in various preclinical models. Studies have highlighted their potential as kinase inhibitors, particularly in targeting aberrantly expressed enzymes involved in cancer progression. The nitro group in 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline may play a crucial role in modulating enzyme activity by affecting hydrogen bonding or hydrophobic interactions with the active site. Additionally, the quinoline moiety is well-known for its antimicrobial and anti-inflammatory properties, further extending the possible therapeutic applications of this compound.

Advances in computational chemistry have enabled more efficient screening and design of novel heterocyclic compounds like 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline. Molecular docking simulations have been employed to predict binding affinities with various protein targets, including kinases such as EGFR (epidermal growth factor receptor) and JAK2 (Janus kinase 2). These virtual screening approaches have identified promising candidates for further experimental validation, streamlining the drug discovery process.

Experimental validation of the biological activity of 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline has revealed intriguing results. In vitro assays have demonstrated its inhibitory effects on several kinases associated with cancer cell proliferation. Notably, the compound has shown selectivity against certain mutant forms of kinases that are resistant to existing therapies, suggesting its potential as an alternative treatment option. Furthermore, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for evaluating drug candidate suitability.

The synthesis of 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted hydrazines and ketones or aldehydes to form the pyrazole ring. Subsequent functionalization steps introduce the nitro and phenyl groups while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient production scales for such complex molecules.

One of the key challenges in developing heterocyclic compounds like 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline is achieving optimal pharmacokinetic profiles while minimizing off-target effects. The nitro group can be metabolically labile under certain conditions, potentially leading to reactive intermediates that may cause toxicity. Therefore, thorough characterization of metabolic pathways is essential to ensure safety during clinical development.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel scaffolds like 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline. These algorithms can analyze vast datasets to predict structural features that correlate with biological activity, guiding synthetic efforts toward more effective candidates. Such innovations are reshaping traditional drug development pipelines by enhancing efficiency and reducing costs.

Future research directions for 1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline include exploring its potential as an antiviral agent or anti-inflammatory therapeutic. The unique structural motifs present in this compound may offer advantages over existing treatments by targeting novel mechanisms or interacting with understudied biological pathways. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into clinical trials.

In conclusion,1-(3-nitrophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 932328-94-4) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its complex heterocyclic framework combined with functional substituents positions it as a valuable candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs.